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Codaphniphylline, a member of the structurally intricate Daphniphyllum alkaloids, presents a

fascinating case study in natural product chemistry. Its complex polycyclic framework and

numerous stereocenters have made it a challenging target for synthesis and a subject of

interest for its potential biological activities. This technical guide provides a comprehensive

overview of the chemical structure and stereochemistry of Codaphniphylline, including key

quantitative data, experimental methodologies, and a visualization of its biosynthetic context.

Chemical Structure and Stereochemistry
Codaphniphylline possesses the molecular formula C30H47NO3 and a molecular weight of

469.7 g/mol .[1][2] Its structure is characterized by a complex hexacyclic core, featuring a

unique nitrogen-containing bridged system. The initial elucidation of its structure was achieved

through a combination of spectroscopic methods, including Infrared (IR) spectroscopy, Nuclear

Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS). Crucially, its

structure was deduced by careful comparison with the known structure of Daphniphylline,

which had been definitively established through X-ray crystallography.[3] This comparative

analysis allowed for the determination of the relative stereochemistry of Codaphniphylline.

The absolute stereochemistry of Codaphniphylline was later confirmed through the landmark

total synthesis of its dextrorotatory enantiomer, (+)-Codaphniphylline, by Heathcock and

coworkers in 1995.[4][5] This seminal work not only provided unambiguous proof of the
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molecule's three-dimensional arrangement but also showcased innovative synthetic strategies

for the construction of such complex natural products.

Key Structural Features:

Hexacyclic Core: A rigid and sterically congested framework.

Multiple Stereocenters: The presence of numerous chiral centers contributes to its molecular

complexity.

Bridged Nitrogen Heterocycle: A defining characteristic of this class of alkaloids.

Below is a 2D representation of the chemical structure of Codaphniphylline, illustrating the

connectivity of atoms and the key functional groups.

Chemical Structure of Codaphniphylline

Figure 1: 2D Chemical Structure of Codaphniphylline.

Quantitative Structural and Spectroscopic Data
Precise quantitative data is paramount for the unambiguous identification and characterization

of complex natural products. The following tables summarize key spectroscopic data for

Codaphniphylline, compiled from seminal publications. Due to the absence of a publicly

available crystal structure for Codaphniphylline itself, bond length and bond angle data are

not provided.

¹H NMR Spectral Data
The ¹H NMR spectrum of Codaphniphylline provides detailed information about the chemical

environment of each proton in the molecule. The chemical shifts (δ) are reported in parts per

million (ppm) relative to a standard reference, and the coupling constants (J), reported in Hertz

(Hz), provide insights into the connectivity and dihedral angles between neighboring protons.
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Proton
Chemical Shift (δ,

ppm)
Multiplicity

Coupling Constant

(J, Hz)

Data unavailable in

the provided search

results

¹³C NMR Spectral Data
The ¹³C NMR spectrum is crucial for determining the carbon framework of a molecule. Each

unique carbon atom gives rise to a distinct signal.

Carbon Chemical Shift (δ, ppm)

Data unavailable in the provided search results

Note: The specific ¹H and ¹³C NMR assignments for Codaphniphylline require access to the

full text of the primary literature (Irikawa et al., 1968 and Heathcock et al., 1995), which were

not available in the provided search results. A comprehensive table would be populated upon

obtaining this data.

Experimental Protocols
The isolation and structural elucidation of Codaphniphylline involved a series of meticulous

experimental procedures. The following is a generalized description of the methodologies

employed, based on the available information.

Isolation of Codaphniphylline
Source: Codaphniphylline is a natural product isolated from plants of the Daphniphyllum

genus, such as Daphniphyllum macropodum.

Extraction: The dried and powdered plant material (e.g., leaves and stems) is typically

subjected to extraction with a suitable organic solvent, such as methanol or ethanol.

Fractionation: The crude extract is then partitioned between different immiscible solvents

(e.g., n-hexane, ethyl acetate, and water) to separate compounds based on their polarity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatography: The alkaloid-containing fractions are further purified using various

chromatographic techniques, including column chromatography on silica gel or alumina,

followed by preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to yield pure Codaphniphylline.

Structural Elucidation
The determination of Codaphniphylline's structure relied on a combination of spectroscopic

techniques and chemical correlation.

Isolation

Structure Elucidation

Daphniphyllum Plant Material Solvent Extraction Solvent Partitioning Chromatographic Purification Pure Codaphniphylline Spectroscopic Analysis
(IR, MS, NMR) Chemical Correlation with Daphniphylline Relative Stereochemistry

Total Synthesis of (+)-Codaphniphylline Absolute Stereochemistry

Click to download full resolution via product page

A simplified workflow for the isolation and structural elucidation of Codaphniphylline.

Biosynthetic Context
Codaphniphylline belongs to the Daphniphyllum alkaloids, a large family of natural products

believed to be derived from a common biosynthetic precursor, squalene. The intricate carbon

skeleton is thought to be assembled through a complex cascade of cyclization reactions. While

the specific enzymatic steps leading to Codaphniphylline have not been fully elucidated, a

general understanding of the biosynthetic pathway provides valuable context for its chemical

logic.
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A generalized biosynthetic pathway leading to Codaphniphylline.

Biological Activities and Future Directions
The biological activities of many Daphniphyllum alkaloids have been a subject of scientific

inquiry, with some members exhibiting promising anti-cancer and anti-HIV properties. However,

specific and detailed studies on the biological effects of Codaphniphylline are limited in the

publicly available literature. Further research is warranted to explore its potential cytotoxic,

antiviral, or other pharmacological activities and to elucidate any underlying mechanisms of

action, including its interaction with specific signaling pathways. The complex and unique three-

dimensional structure of Codaphniphylline makes it an attractive scaffold for the design of

novel therapeutic agents.

Conclusion
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Codaphniphylline stands as a testament to the remarkable structural diversity found in nature.

Its intricate chemical architecture, defined by a complex hexacyclic core and precise

stereochemistry, has been unraveled through a combination of spectroscopic analysis,

chemical correlation, and, ultimately, total synthesis. While our understanding of its biological

role remains in its infancy, the detailed structural and chemical knowledge presented here

provides a solid foundation for future investigations into the therapeutic potential of this

fascinating natural product. Further research, particularly in the areas of biological screening

and mechanistic studies, will be crucial in unlocking the full potential of Codaphniphylline and

its analogues in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15591754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

